Cas no 2460740-11-6 ((1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol)

• Product Name: (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol
• CAS No: 2460740-11-6
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• MDL: MFCD32703147
• CID: 5670502
• PubChem ID: 155821140
• Update Time: 2025-05-19

(1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2460740-11-6
• EN300-26990443
• (1R)-1-(2-Chloro-5-fluoropyridin-3-yl)-2-fluoroethanol
• (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol

• MDL： MFCD32703147
• Inchi： 1S/C7H6ClF2NO/c8-7-5(6(12)2-9)1-4(10)3-11-7/h1,3,6,12H,2H2/t6-/m0/s1
• InChI Key： RJLVOILUAAHCSH-LURJTMIESA-N
• SMILES： ClC1C(=CC(=CN=1)F)[C@H](CF)O

Computed Properties

• Exact Mass: 193.0105978g/mol
• Monoisotopic Mass: 193.0105978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Additional information on (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol

Research Brief on (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS: 2460740-11-6): Recent Advances and Applications

The compound (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol (CAS: 2460740-11-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral fluorinated pyridine derivative is increasingly recognized for its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its unique stereochemical properties and the role of fluorine substitution in enhancing metabolic stability and target binding affinity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the synthesis of next-generation kinase inhibitors. The researchers highlighted how the (1R)-configuration and strategic fluorine placement in (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol contribute to improved blood-brain barrier penetration compared to non-fluorinated analogs. This finding is particularly relevant for developing treatments for neurodegenerative diseases, where achieving sufficient CNS exposure remains a major challenge.

In the area of synthetic methodology, recent advances have been made in the enantioselective preparation of this compound. A team from MIT developed a novel biocatalytic approach using engineered ketoreductases, achieving >99% enantiomeric excess and significantly improved yield (82%) compared to traditional chemical synthesis routes (ACS Catalysis, 2024). This breakthrough addresses previous challenges in large-scale production while maintaining the high purity required for pharmaceutical applications.

Pharmacological studies have revealed interesting structure-activity relationships (SAR) for derivatives of 2460740-11-6. The 2-fluoroethanol moiety appears to play a critical role in modulating target selectivity, particularly in differentiating between closely related receptor subtypes. This specificity is being exploited in the design of new antipsychotic agents with reduced side-effect profiles (Nature Chemical Biology, 2023).

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate the formation of productive ternary complexes. Preliminary results suggest that incorporation of this scaffold can enhance degradation efficiency for challenging targets like tau protein (Journal of the American Chemical Society, 2024).

From a safety perspective, recent toxicological assessments indicate favorable preliminary profiles for derivatives containing this structural motif. The fluoropyridine core demonstrates improved metabolic stability over chloropyridine analogs, while maintaining acceptable safety margins in preclinical species (Regulatory Toxicology and Pharmacology, 2023).

Looking forward, the unique properties of (1R)-1-(2-chloro-5-fluoropyridin-3-yl)-2-fluoroethan-1-ol position it as a versatile building block for medicinal chemistry. Its applications are expanding beyond traditional small molecule drugs to include covalent inhibitors, imaging probes, and targeted delivery systems. Continued research is expected to further elucidate its full potential in addressing unmet medical needs across multiple therapeutic areas.